Cas no 503627-67-6 (Ethyl Difluoro(5-methylpyridin-2-yl)acetate)

• Product Name: Ethyl Difluoro(5-methylpyridin-2-yl)acetate
• CAS No: 503627-67-6
• MF: C₁₀H₁₁F₂NO₂
• MW: 215.19664978981
• MDL: MFCD12827881
• CID: 4650775
• PubChem ID: 12035972
• Update Time: 2025-06-15

Ethyl Difluoro(5-methylpyridin-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl Difluoro(5-methylpyridin-2-yl)acetate
• ethyl 2,2-difluoro-2-(5-methylpyridin-2-yl)acetate
• SBB053862
• ethyl 2,2-difluoro-2-(5-methyl(2-pyridyl))acetate
• Difluoro-(5-methyl-pyridin-2-yl)-acetic acid ethyl ester
• alpha,alpha-Difluoro-5-methylpyridine-2-acetic acid ethyl ester
• 503627-67-6
• AKOS025393652
• ethyl2,2-difluoro-2-(5-methylpyridin-2-yl)acetate
• Ethyl I+/-,I+/--difluoro-5-methyl-2-pyridineacetate
• DTXSID901251762
• SCHEMBL3891001
• A1-11822
• MFCD12827881
• TS-00449

• MDL： MFCD12827881
• Inchi： 1S/C10H11F2NO2/c1-3-15-9(14)10(11,12)8-5-4-7(2)6-13-8/h4-6H,3H2,1-2H3
• InChI Key： GLDYXVMCPYSRND-UHFFFAOYSA-N
• SMILES： FC(C(=O)OCC)(C1C=CC(C)=CN=1)F

Computed Properties

• Exact Mass: 215.07578492g/mol
• Monoisotopic Mass: 215.07578492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 39.2

Experimental Properties

• Color/Form: NA
• Density: 1.2±0.1 g/cm3
• Boiling Point: 268.1±35.0 °C at 760 mmHg
• Flash Point: 164.2±22.4 °C

Ethyl Difluoro(5-methylpyridin-2-yl)acetate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on Ethyl Difluoro(5-methylpyridin-2-yl)acetate

Ethyl Difluoro(5-methylpyridin-2-yl)acetate (CAS No. 503627-67-6): A Comprehensive Overview

Ethyl Difluoro(5-methylpyridin-2-yl)acetate (CAS No. 503627-67-6) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique difluoro and pyridine functionalities, has garnered considerable attention due to its potential in the development of novel therapeutic agents.

The chemical structure of Ethyl Difluoro(5-methylpyridin-2-yl)acetate consists of an ethyl ester group, a difluoro moiety, and a 5-methylpyridine ring. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it a valuable building block in the synthesis of various bioactive compounds.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery and development. The introduction of fluorine atoms into organic molecules can significantly enhance their metabolic stability, lipophilicity, and binding affinity to target proteins. In the case of Ethyl Difluoro(5-methylpyridin-2-yl)acetate, the difluoro substitution on the acetate group and the 5-methylpyridine ring contribute to its unique pharmacological profile.

One of the key applications of Ethyl Difluoro(5-methylpyridin-2-yl)acetate is in the synthesis of pyridine-based drugs. Pyridine derivatives are widely used in the treatment of various diseases, including cardiovascular disorders, neurological conditions, and cancer. The ability to introduce fluorine atoms into these molecules can improve their therapeutic efficacy and reduce side effects.

Research has shown that Ethyl Difluoro(5-methylpyridin-2-yl)acetate can serve as a precursor for the synthesis of potent inhibitors of specific enzymes involved in disease pathways. For example, it has been used to develop inhibitors of kinases, which are crucial enzymes in signal transduction pathways and are often dysregulated in cancer cells. By targeting these kinases, drugs derived from Ethyl Difluoro(5-methylpyridin-2-yl)acetate can potentially offer new therapeutic options for cancer patients.

In addition to its role in drug development, Ethyl Difluoro(5-methylpyridin-2-yl)acetate has also been explored for its potential as a probe molecule in biochemical studies. Its unique chemical properties make it an excellent tool for investigating protein-ligand interactions and understanding the mechanisms of action of various biological processes.

The synthesis of Ethyl Difluoro(5-methylpyridin-2-yl)acetate involves several well-established chemical reactions. One common approach is to start with 5-methylpyridine and introduce the difluoro acetate functionality through a series of substitution and esterification reactions. The high reactivity and selectivity of these reactions allow for efficient and scalable production of the compound.

Safety considerations are an essential aspect when handling any chemical compound. While Ethyl Difluoro(5-methylpyridin-2-yl)acetate is not classified as a hazardous material, proper handling procedures should be followed to ensure laboratory safety. This includes using appropriate personal protective equipment (PPE), working in well-ventilated areas, and adhering to standard operating procedures (SOPs).

In conclusion, Ethyl Difluoro(5-methylpyridin-2-yl)acetate (CAS No. 503627-67-6) is a valuable compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and properties make it an attractive candidate for the development of novel therapeutic agents and biochemical probes. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the scientific community.